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Compound of Interest

Compound Name: GPR120 Agonist 3

Cat. No.: B608939 Get Quote

The responsible disposal of GPR120 Agonist 3, a selective research compound, is critical for

ensuring laboratory safety, environmental protection, and regulatory compliance. All waste

generated from procedures involving this agonist, including the pure compound, solutions, and

contaminated labware, must be treated as hazardous chemical waste unless explicitly

determined otherwise by your institution's Environmental Health and Safety (EHS) department.

[1][2]

Before beginning any disposal procedures, it is imperative to consult the specific Safety Data

Sheet (SDS) for GPR120 Agonist 3. The SDS provides detailed information regarding the

compound's specific hazards, handling requirements, and emergency protocols.

Compound Data Summary
The following table summarizes key quantitative data for a common version of GPR120 Agonist

III. This information is crucial for safe handling and for EHS personnel to manage disposal

correctly.
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Property Value Source

Synonym

3-(4-((4-Fluoro-4ʹ-methyl-(1,1ʹ-

biphenyl)-2-yl)methoxy)-

phenyl)propanoic acid

[3][4]

CAS Number 1374516-07-0 [3][4]

Molecular Formula C₂₃H₂₁FO₃ [3][4]

Molecular Weight 364.41 g/mol [3][4]

Form Powder [3][4]

Color White [3][4]

Solubility DMSO: 100 mg/mL [3][4]

Storage Temperature 2-8°C (as powder) [3][4]

Storage (Reconstituted)
Aliquot and freeze at -20°C;

stable for up to 6 months.
[3][5]

Storage Class 11 - Combustible Solids [4]

Step-by-Step Disposal Protocol
This protocol provides a procedural framework for the safe disposal of GPR120 Agonist 3.

These steps are based on general hazardous waste guidelines and must be adapted to comply

with your specific institutional and local regulations.

Step 1: Personal Protective Equipment (PPE) and
Hazard Assessment
Before handling any waste, ensure you are wearing appropriate PPE. Given the limited specific

toxicity data, standard handling precautions for a research chemical of unknown hazards

should be followed.

Gloves: Wear chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses or goggles.[6]
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Lab Coat: A standard laboratory coat is required.

Ventilation: Handle the compound, especially in its powdered form, within a certified

chemical fume hood to prevent inhalation.[6]

Step 2: Waste Segregation at the Point of Generation
Proper segregation is essential to prevent accidental chemical reactions and ensure proper

disposal.[7] Do not mix GPR120 Agonist 3 waste with incompatible materials.[8] Maintain

separate, dedicated waste containers for each stream:

Solid Waste: Collect all contaminated, non-sharp solid items. This includes gloves, pipette

tips, weighing papers, and empty vials.[8] For any remaining pure, unused powder, it is best

practice to dissolve it in a suitable solvent (like DMSO) and dispose of it as liquid chemical

waste.

Liquid Waste: Collect all aqueous and solvent-based solutions containing GPR120 Agonist
3 in a designated liquid hazardous waste container.[8] Do not pour any GPR120 Agonist 3
waste down the drain.[1][9]

Sharps Waste: Dispose of any contaminated needles, syringes, or other sharps immediately

into a designated, puncture-resistant sharps container labeled for hazardous chemical

waste.[8][10]

Step 3: Waste Container Selection and Labeling
The integrity of the waste containment is critical for safety and compliance.

Container Requirements: Use only leak-proof, chemically compatible containers with secure,

screw-on caps.[2][7] The container material must not react with the waste contents.[11]

Labeling: All waste containers must be clearly and accurately labeled.[2][9] The label must

include:

The words "Hazardous Waste"

The full chemical name: "GPR120 Agonist 3" and any solvents or other components.
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The primary hazard(s) associated with the contents (e.g., "Combustible," "Toxic").

The date when waste was first added to the container.

Step 4: Accumulation and Storage in a Satellite
Accumulation Area (SAA)
Hazardous waste must be stored safely at or near its point of generation in a designated

Satellite Accumulation Area (SAA).[9][11]

Location: The SAA must be under the control of laboratory personnel.[2]

Container Management: Keep waste containers securely closed at all times, except when

adding waste.[1][2]

Storage Limits: Do not exceed the maximum volume limits for an SAA, which is typically 55

gallons for total hazardous waste and one quart for acutely toxic wastes.[2][9]

Step 5: Arranging for Final Disposal
The final disposal must be handled by trained professionals in accordance with federal, state,

and local regulations.

Waste Pickup: Once a waste container is full, or if it has been in storage for the maximum

allowed time (typically up to one year), contact your institution's EHS department to schedule

a pickup.[2][8][11] A full container must be removed from the SAA within three days.[11]

Record Keeping: Maintain accurate records of all hazardous waste generated and disposed

of. This documentation is essential for regulatory compliance under the Resource

Conservation and Recovery Act (RCRA).[7][10]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper management and disposal

of GPR120 Agonist 3 waste, from generation to final pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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